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The D18 polymer has emerged as a highly efficient donor material in the field of organic

photovoltaics (OPVs), enabling the fabrication of organic solar cells with power conversion

efficiencies exceeding 18%.[1][2] This technical guide provides an in-depth overview of the

discovery, synthesis, and key properties of the D18 polymer, tailored for researchers, scientists,

and professionals in drug development.

Discovery and Properties
D18, also known as PCE18, is a narrow bandgap copolymer.[1] Its backbone consists of

alternating electron-donating benzodithiophene (BDT) units and electron-accepting fused-ring

dithienobenzothiadiazole (DTBT) units.[1] This design imparts a high degree of conjugation and

a larger molecular plane structure, leading to excellent hole mobility.[1] The development of

D18 and its derivatives, such as D18-Cl, has been a significant step forward in achieving high-

performance bulk heterojunction (BHJ) solar cells when paired with non-fullerene acceptors like

Y6 and its derivatives.[3][4]

Key Properties and Performance Data
The following tables summarize the key properties and performance metrics of the D18

polymer and its derivatives as reported in the literature.

Table 1: Molecular Properties of D18 and Derivatives
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Polymer

Number-
Average
Molecular
Weight
(Mn)
(kDa)

Polydispe
rsity
Index
(PDI)

Hole
Mobility
(μh) (cm²
V⁻¹ s⁻¹)

HOMO
Level (eV)

LUMO
Level (eV)

Optical
Bandgap
(eV)

D18 - - 1.59 x 10⁻³ - - -

D18-B 47.2 1.89 8.64 x 10⁻⁴ -5.51 -2.71 1.97

D18-Cl-B 60.6 1.95 6.93 x 10⁻⁴ -5.56 -2.68 1.98

D18-Cl

(medium

molar

mass)

56 - -
Deeper

than D18

Deeper

than D18
-

Data sourced from multiple references.[1][3][5][6]

Table 2: Photovoltaic Performance of D18-Based Organic Solar Cells
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Donor:Acce
ptor

Power
Conversion
Efficiency
(PCE) (%)

Certified
PCE (%)

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF) (%)

D18:Y6 18.22 17.6 - - -

D18:N3 18.56 17.9 0.862 27.44 78.5

D18-Cl:N3 18.12 17.6 - - -

D18-

Cl:N3:PCBM
18.69 - - - -

D18-

B:N3:PC61B

M

18.53 - 0.823 28.50 79.0

D18-Cl-

B:N3:PC61B

M

18.74 18.2 - - -

D18-Cl:BTP-

4F-P2EH
20.8 - - - -

Data compiled from various studies.[1][2][5][6]

Experimental Protocols
The synthesis of D18 and its derivatives can be complex, and efforts have been made to

develop more facile and reproducible methods.[3][4] Below are representative experimental

protocols for the synthesis of a key monomer and the final polymer, as well as for the

fabrication of an organic solar cell device.

Synthesis of Key Monomer: 5,8-bis(5-bromo-4-(2-
butyloctyl)thiophen-2-
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yl)dithieno[3′,2′:3,4;2″,3″:5,6]benzo[1,2-c][1][3]
[7]thiadiazole (Br2-T2-DTBT)
A redesigned synthetic scheme has been proposed to overcome the challenges of

reproducibility and low yields in the original synthesis.[3][4] This optimized approach involves

simpler, high-yielding reactions. A general procedure involves the Stille coupling of a distannyl

derivative of the BDT unit with a dibromo derivative of the DTBT unit.

Representative Protocol:

To a reaction flask under an inert atmosphere, add the distannylated BDT monomer, the

dibrominated DTBT monomer, and a palladium catalyst such as Pd(PPh₃)₄.

Add a suitable solvent, for example, degassed toluene.

Heat the reaction mixture at an elevated temperature (e.g., 110 °C) for a specified period

(e.g., 24-48 hours) until the polymerization is complete.

Cool the reaction mixture to room temperature and precipitate the polymer by adding it to a

non-solvent like methanol.

Collect the polymer by filtration and purify it using Soxhlet extraction with a series of solvents

(e.g., acetone, hexane, and chloroform) to remove catalyst residues and low molecular

weight oligomers.[1]

Dry the final polymer under vacuum.

Organic Solar Cell Fabrication
A typical procedure for fabricating a BHJ organic solar cell using D18 as the donor material is

as follows:

Prepare a blend solution of the D18 polymer and a suitable non-fullerene acceptor (e.g., Y6

or N3) in a solvent such as chloroform.[2]

Clean a substrate, typically indium tin oxide (ITO)-coated glass, through sonication in a

series of solvents.
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Deposit a hole transport layer (HTL), such as PEDOT:PSS, onto the ITO substrate.

Spin-coat the active layer solution (D18:acceptor blend) onto the HTL.

Deposit an electron transport layer (ETL) and a metal electrode (e.g., aluminum) through

thermal evaporation to complete the device.
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Caption: Synthesis pathway of the D18 polymer via Stille polymerization.

Experimental Workflow for Organic Solar Cell
Fabrication
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Caption: Workflow for fabricating an organic solar cell with D18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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